Cas no 99062-98-3 (3-Oxa-9-azabicyclo[3.3.1]nonane, 9-acetyl- (6CI))

3-Oxa-9-azabicyclo[3.3.1]nonane, 9-acetyl- (6CI) structure
99062-98-3 structure
Product Name:3-Oxa-9-azabicyclo[3.3.1]nonane, 9-acetyl- (6CI)
CAS No:99062-98-3
MF:C9H15NO2
MW:169.220902681351
CID:1002724
Update Time:2024-02-06

3-Oxa-9-azabicyclo[3.3.1]nonane, 9-acetyl- (6CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Oxa-9-azabicyclo[3.3.1]nonane, 9-acetyl- (6CI)
    • 9-acetyl-3-oxa-9-aza-bicyclo[3.3.1]nonane
    • Inchi: 1S/C9H15NO2/c1-7(11)10-8-3-2-4-9(10)6-12-5-8/h8-9H,2-6H2,1H3
    • InChI Key: FXRWAKPQADKNJS-UHFFFAOYSA-N
    • SMILES: C12N(C(C)=O)C(CCC1)COC2

Computed Properties

  • Exact Mass: 169.11
  • Monoisotopic Mass: 169.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
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